Cas no 65128-98-5 (4,5-dimethyl-1,3-oxazole-2-carbaldehyde)

4,5-dimethyl-1,3-oxazole-2-carbaldehyde structure

65128-98-5 structure

Product Name:4,5-dimethyl-1,3-oxazole-2-carbaldehyde

CAS No:65128-98-5

MF:C₆H₇NO₂

MW:125.125281572342

CID:1685485

PubChem ID:14920525

Update Time:2025-04-21

4,5-dimethyl-1,3-oxazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Oxazolecarboxaldehyde, 4,5-dimethyl-
- 4,5-dimethyl-1,3-oxazole-2-carbaldehyde
- SY344425
- MFCD16989182
- 4,5-DIMETHYLOXAZOLE-2-CARBALDEHYDE
- AT18582
- DB-411866
- 65128-98-5
- SCHEMBL24346200
- Z1404730693
- EN300-106410
- 4,5-dimethyl-2-Oxazolecarboxaldehyde
- DTXSID70565434
- Inchi： 1S/C6H7NO2/c1-4-5(2)9-6(3-8)7-4/h3H,1-2H3
- InChI Key： XHEMOUHXSVJUJF-UHFFFAOYSA-N
- SMILES： O1C(C=O)=NC(C)=C1C

Computed Properties

Exact Mass: 125.04771
Monoisotopic Mass: 125.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 43.1Å²

Experimental Properties

PSA: 43.1

4,5-dimethyl-1,3-oxazole-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM457958-100mg	4,5-dimethyl-1,3-oxazole-2-carbaldehyde	65128-98-5	95%+	100mg	$***	2023-03-29
Chemenu	CM457958-250mg	4,5-dimethyl-1,3-oxazole-2-carbaldehyde	65128-98-5	95%+	250mg	$***	2023-03-29
Chemenu	CM457958-500mg	4,5-dimethyl-1,3-oxazole-2-carbaldehyde	65128-98-5	95%+	500mg	$***	2023-03-29
Enamine	EN300-106410-0.05g	4,5-dimethyl-1,3-oxazole-2-carbaldehyde	65128-98-5	95%	0.05g	$232.0	2023-10-28
Enamine	EN300-106410-0.1g	4,5-dimethyl-1,3-oxazole-2-carbaldehyde	65128-98-5	95%	0.1g	$347.0	2023-10-28
Enamine	EN300-106410-0.25g	4,5-dimethyl-1,3-oxazole-2-carbaldehyde	65128-98-5	95%	0.25g	$494.0	2023-10-28
Enamine	EN300-106410-0.5g	4,5-dimethyl-1,3-oxazole-2-carbaldehyde	65128-98-5	95%	0.5g	$780.0	2023-10-28
Enamine	EN300-106410-1.0g	4,5-dimethyl-1,3-oxazole-2-carbaldehyde	65128-98-5	95%	1g	$999.0	2023-06-10
Enamine	EN300-106410-2.5g	4,5-dimethyl-1,3-oxazole-2-carbaldehyde	65128-98-5	95%	2.5g	$1959.0	2023-10-28
Enamine	EN300-106410-5.0g	4,5-dimethyl-1,3-oxazole-2-carbaldehyde	65128-98-5	95%	5g	$2900.0	2023-06-10

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